Cas no 2138410-39-4 (2-{3-[(2,3-dimethylpiperidin-1-yl)methyl]-1-methyl-1H-pyrazol-4-yl}acetonitrile)

• Product Name: 2-{3-[(2,3-dimethylpiperidin-1-yl)methyl]-1-methyl-1H-pyrazol-4-yl}acetonitrile
• CAS No: 2138410-39-4
• MF: C₁₄H₂₂N₄
• MW: 246.351282596588
• CID: 5777517
• PubChem ID: 165856667
• Update Time: 2025-08-04

2-{3-[(2,3-dimethylpiperidin-1-yl)methyl]-1-methyl-1H-pyrazol-4-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-713705
• 2138410-39-4
• 2-{3-[(2,3-dimethylpiperidin-1-yl)methyl]-1-methyl-1H-pyrazol-4-yl}acetonitrile

• Inchi： 1S/C14H22N4/c1-11-5-4-8-18(12(11)2)10-14-13(6-7-15)9-17(3)16-14/h9,11-12H,4-6,8,10H2,1-3H3
• InChI Key： RVYBEQNCAXEYIQ-UHFFFAOYSA-N
• SMILES： N1(CC2C(CC#N)=CN(C)N=2)CCCC(C)C1C

Computed Properties

• Exact Mass: 246.18444672g/mol
• Monoisotopic Mass: 246.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.8Ų

Additional information on 2-{3-[(2,3-dimethylpiperidin-1-yl)methyl]-1-methyl-1H-pyrazol-4-yl}acetonitrile

Introduction to 2-{3-[(2,3-dimethylpiperidin-1-yl)methyl]-1-methyl-1H-pyrazol-4-yl}acetonitrile (CAS No. 2138410-39-4)

2-{3-[(2,3-dimethylpiperidin-1-yl)methyl]-1-methyl-1H-pyrazol-4-yl}acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138410-39-4, represents a unique structural motif that combines a pyrazole core with a dimethylpiperidine substituent, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-{3-[(2,3-dimethylpiperidin-1-yl)methyl]-1-methyl-1H-pyrazol-4-yl}acetonitrile features a nitrile group attached to a pyrazole ring, which is further functionalized with a 3-substituted dimethylpiperidine moiety. This particular arrangement of functional groups suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating various physiological processes.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their applications in therapeutic interventions. Pyrazole derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The presence of the dimethylpiperidine group in this compound adds an additional layer of complexity, which may enhance its binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of 2-{3-[(2,3-dimethylpiperidin-1-yl)methyl]-1-methyl-1H-pyrazol-4-yl}acetonitrile is its potential as a scaffold for the development of new drugs. The pyrazole ring is known to be a versatile pharmacophore, capable of interacting with various biological systems. When combined with the dimethylpiperidine moiety, the compound exhibits enhanced solubility and bioavailability, which are crucial factors for successful drug candidates.

Recent studies have highlighted the importance of dimethylpiperidine derivatives in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. For instance, compounds containing this structural motif have shown promise in the treatment of neurological disorders, where precise modulation of receptor activity is essential. The incorporation of this group into 2-{3-[(2,3-dimethylpiperidin-1-yl)methyl]-1-methyl-1H-pyrazol-4-yl}acetonitrile may contribute to its potential therapeutic applications.

The nitrile group present in the molecular structure of this compound also plays a significant role in its biological activity. Nitrile groups are known to participate in various chemical reactions, including nucleophilic addition and cycloaddition reactions, which can be exploited for drug design purposes. Additionally, the nitrile group can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets.

From a synthetic perspective, 2-{3-[(2,3-dimethylpiperidin-1-yl)methyl]-1-methyl-1H-pyrazol-4-yl}acetonitrile presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision and yield. Techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in the synthesis of this type of compound.

The pharmacological potential of 2-{3-[(dimethyl)piperidin(2S)-(methyl)]methylene}-5-(methyl)-lH-pyrazol(4H)-l-one (CAS No. 2138410_39_4) has not yet been fully explored; however, preliminary studies suggest that it may exhibit properties similar to other pyrazole derivatives with dimethylpiperidine substituents. These studies often focus on evaluating the compound's ability to interact with specific enzymes or receptors involved in disease pathways.

In conclusion,CAS no 2138410_39_4 represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation into drug discovery and development. As our understanding of molecular interactions continues to evolve,dimethylation piperidine derivatives like this one will likely play an increasingly important role in the development of new therapeutic agents.